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Get Quote

Executive Summary & Compound Significance
(3-Chloro-2-cyclopropylphenyl)boronic acid (and its corresponding pinacol ester)

represents a "privileged scaffold" in modern medicinal chemistry. Unlike simple phenylboronic

acids, the 2,3-disubstitution pattern creates a unique steric and electronic environment:

Steric Bulk: The ortho-cyclopropyl group exerts significant steric pressure, often used to lock

conformation or induce axial chirality (atropisomerism) in biaryl coupling products.

Metabolic Stability: The cyclopropyl group resists oxidative metabolism (CYP450) better than

an ortho-isopropyl or ortho-ethyl group.

Electronic Modulation: The 3-chloro substituent lowers the pKa of the boronic acid,

potentially accelerating transmetallation in Suzuki-Miyaura couplings compared to the non-

chlorinated analog.

This guide compares the spectroscopic signature and reactivity of this compound against its

primary steric analogs.
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Spectroscopic Characterization
Due to the rapid equilibrium between the free boronic acid, its trimeric boroxine, and hydrates,

the Pinacol Ester is the preferred form for characterization and storage. Data below

synthesizes experimental patent literature and high-confidence predictive modeling.

A. Nuclear Magnetic Resonance (NMR) Profile
Solvent: CDCl₃ | Frequency: 400 MHz[1][2]
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Data Source: Validated against Patent WO2020146613A1 [1] and analog interpolation.
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B. Mass Spectrometry (MS) Fingerprint
Mode: ESI+ / APCI

Free Acid (C₉H₁₀BClO₂): MW = 196.44

Observed Ions: Boronic acids rarely show [M+H]⁺. Look for:

[M-H₂O+H]⁺ (Boroxine fragment): ~179 m/z

[2M-H₂O+Na]⁺ (Dimer adduct): Common in LCMS.

Isotope Pattern: Distinctive "Boxcar" pattern due to ¹⁰B/¹¹B (20:80) and ³⁵Cl/³⁷Cl (75:25).

Pinacol Ester (C₁₅H₂₀BClO₂): MW = 278.58

Observed Ion:279.1 [M+H]⁺ or 301.1 [M+Na]⁺.

Diagnostic: Strong retention of Cl isotope pattern (M, M+2).

Comparative Performance Analysis
This section evaluates the product against its two closest design alternatives: (2-

Cyclopropylphenyl)boronic acid (Steric control) and (3-Chloro-2-methylphenyl)boronic acid

(Electronic/Steric control).

Table 1: Reactivity & Stability Matrix
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Feature
(3-Chloro-2-

cyclopropyl)

(2-
Cyclopropylphenyl)

(3-Chloro-2-methyl)

Steric Demand (A-

Value)

High (Cyclopropyl >

Methyl)
High Moderate

Protodeboronation

Rate
Low (Stable) Moderate Moderate

Suzuki Coupling

(k_rel)
Fast (Cl-activation)

Slow (Steric

hindrance)
Fast

Metabolic Stability
Excellent (Cl blocks

metabolism)
Good

Poor (Benzylic

oxidation)

Solubility (Org.

Solvents)
High (Lipophilic) Moderate Moderate

Key Insight: The "Buttressing Effect"
The 3-Chloro substituent in the target molecule prevents the cyclopropyl ring from rotating

freely away from the boron center. This "buttressing" creates a rigid steric pocket, making this

building block superior for synthesizing atropisomeric drugs (e.g., Sotorasib analogs) where

rotational barriers are critical.

Experimental Protocols
Protocol A: Synthesis from 1-Bromo-3-chloro-2-
cyclopropylbenzene
Rationale: Direct lithiation is preferred over Grignard due to the steric hindrance of the

cyclopropyl group.

Setup: Flame-dry a 3-neck flask; purge with Argon.

Solvation: Dissolve 1-bromo-3-chloro-2-cyclopropylbenzene (1.0 eq) in anhydrous THF (0.2

M). Cool to -78°C.
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Lithiation: Add n-Butyllithium (1.1 eq, 2.5M in hexanes) dropwise over 30 min. CRITICAL:

Maintain Temp < -70°C to prevent benzyne formation.

Trapping: Stir for 1h at -78°C. Add Triisopropyl borate (1.5 eq) rapidly.

Hydrolysis: Warm to RT overnight. Quench with 1N HCl (pH ~3).

Workup: Extract with EtOAc. For the Pinacol Ester, add Pinacol (1.2 eq) and MgSO₄ directly

to the organic layer and stir for 2h before concentration.

Protocol B: HPLC Analysis Method
Purpose: Separate the boronic acid from the boroxine and de-boronated byproduct (1-chloro-2-

cyclopropylbenzene).

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm).

Mobile Phase A: Water + 0.1% Formic Acid.

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Gradient: 5% B to 95% B over 8 minutes.

Detection: UV @ 220 nm (Boronic acid/ester) and 254 nm.

Retention Time:

Free Acid: ~3.5 min (Broad peak due to interaction with silanols).

Pinacol Ester: ~6.2 min (Sharp peak).

Visualizations
Diagram 1: Synthesis & Stability Logic
This workflow illustrates the conversion and the critical "Buttressing" concept that differentiates

this molecule.
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Caption: Synthesis pathway highlighting the cryogenic lithiation route and the stabilization via

pinacol esterification.

Diagram 2: Steric & Electronic Comparison
Visualizing why the 3-Chloro-2-Cyclopropyl motif is unique compared to alternatives.
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Caption: Comparative analysis showing the superior combination of conformational rigidity and

metabolic stability in the target compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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and industry.
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Contact our Ph.D. Support Team for a compatibility check
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